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Compound of Interest

Compound Name:
2-Chloro-4-methoxy-L-

phenylalanine

Cat. No.: B8177436

Get Quote

L-phenylalanine is an essential amino acid that serves as a fundamental building block of

proteins. The strategic modification of its phenyl ring through the introduction of substituents

like halogens and methoxy groups can profoundly alter its physicochemical and biological

properties.[1] Halogenation, for instance, can enhance metabolic stability and modulate

receptor binding affinity, while methoxylation can influence electronic properties and

hydrophobicity.[1][2][3] These modifications make substituted phenylalanine derivatives

valuable tools in drug discovery, peptide design, and chemical biology.[1][4]

2-Chloro-4-methoxy-L-phenylalanine incorporates both a chloro and a methoxy group on the

phenyl ring, suggesting a unique combination of steric and electronic effects that could be

leveraged in the design of novel peptides and small molecule therapeutics.

Physicochemical Properties of 2-Chloro-4-methoxy-
L-phenylalanine
The precise physicochemical properties of 2-Chloro-4-methoxy-L-phenylalanine would need

to be determined empirically. However, we can predict its key characteristics based on its

constituent parts and the known effects of its substituents.
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Molecular Formula and Theoretical Molecular Weight
To determine the molecular weight, we first establish the molecular formula. Starting with the

parent L-phenylalanine (C₉H₁₁NO₂), we add a chlorine atom at the 2-position of the phenyl ring

and a methoxy group (OCH₃) at the 4-position. This results in the following molecular formula:

C₁₀H₁₂ClNO₃

The theoretical molecular weight is calculated by summing the atomic weights of each atom in

the molecule.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 10 12.011 120.11

Hydrogen (H) 12 1.008 12.096

Chlorine (Cl) 1 35.453 35.453

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 3 15.999 47.997

Total 229.663

Therefore, the theoretical molecular weight of 2-Chloro-4-methoxy-L-phenylalanine is 229.66

g/mol .

Predicted Physicochemical Characteristics
The introduction of a chlorine atom and a methoxy group is expected to influence several key

properties:

Hydrophobicity: The addition of a chlorine atom generally increases hydrophobicity, while the

methoxy group can have a more complex effect, potentially increasing polarity compared to a

simple alkyl group. The overall hydrophobicity would need to be determined experimentally,

for example, by measuring its retention time in reverse-phase HPLC.[3][5]
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Electronic Properties: The chlorine atom is an electron-withdrawing group, while the methoxy

group is an electron-donating group. Their combined presence on the phenyl ring will create

a unique electronic distribution that could influence intra- and intermolecular interactions.

Steric Hindrance: The presence of a chloro group at the ortho position (2-position) introduces

steric bulk near the amino acid backbone, which could influence peptide conformation and

enzyme binding.

Synthesis of Substituted Phenylalanine Analogs
While a specific synthesis for 2-Chloro-4-methoxy-L-phenylalanine is not readily available,

several established methods for creating substituted phenylalanine analogs could be adapted.

[6][7][8] A plausible synthetic route could involve a multi-step process starting from a

commercially available precursor.

Starting Material
(e.g., 4-methoxy-L-phenylalanine)

Protection of Amino and Carboxyl Groups

Standard protecting group chemistry

Directed Ortho-Chlorination

e.g., Electrophilic chlorinating agent

Deprotection

Acid or base hydrolysis

Purification and Characterization

HPLC, NMR, MS
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Caption: A potential synthetic workflow for 2-Chloro-4-methoxy-L-phenylalanine.

Experimental Protocol: A Generalized Approach

Protection: The amino and carboxyl groups of a suitable starting material, such as 4-

methoxy-L-phenylalanine, would first be protected to prevent side reactions.

Chlorination: A directed chlorination reaction would then be performed to introduce the

chlorine atom at the 2-position of the phenyl ring. This could involve the use of an

electrophilic chlorinating agent.

Deprotection: The protecting groups would then be removed to yield the final product.

Purification: The crude product would be purified using techniques such as recrystallization

or preparative high-performance liquid chromatography (HPLC).

Analytical Methods for Characterization
The definitive characterization of 2-Chloro-4-methoxy-L-phenylalanine would rely on a

combination of chromatographic and spectroscopic techniques.[9][10][11]

High-Performance Liquid Chromatography (HPLC)
HPLC is a fundamental technique for assessing the purity of amino acids and can also be used

for their quantification.[11][12]

Step-by-Step HPLC Protocol:

Sample Preparation: Dissolve a small amount of the synthesized product in a suitable

solvent, such as a mixture of water and acetonitrile.

Column: Use a reversed-phase C18 column.

Mobile Phase: Employ a gradient elution with a mobile phase consisting of water with 0.1%

formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).
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Detection: Monitor the elution profile using a UV detector at a wavelength of approximately

270-280 nm, where the aromatic ring is expected to absorb.

Purity Assessment: The purity of the sample can be determined by integrating the peak area

of the main compound relative to any impurities.

Mass Spectrometry (MS)
Mass spectrometry is essential for confirming the molecular weight of the synthesized

compound.[13]

Key Observations in Mass Spectrometry:

Molecular Ion Peak: In the mass spectrum, the molecular ion peak ([M+H]⁺) should be

observed at an m/z (mass-to-charge ratio) corresponding to the calculated molecular weight

plus the mass of a proton (229.66 + 1.008 = 230.67).

Isotopic Pattern: Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an

approximate 3:1 ratio), a characteristic isotopic pattern for the molecular ion will be

observed.[13][14][15] There will be a primary peak (M) and a smaller peak at M+2 with an

intensity of about one-third of the primary peak.[13][15] This pattern is a definitive indicator of

the presence of a single chlorine atom in the molecule.

Analytical Workflow

Synthesized Compound

HPLC Analysis

Purity assessment

Mass SpectrometryMolecular weight confirmation

NMR SpectroscopyStructural elucidation

Purity and Identity Confirmed
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Caption: A typical analytical workflow for the characterization of a novel amino acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy would be used to confirm the precise structure of the molecule, including

the positions of the chloro and methoxy substituents on the phenyl ring. Both ¹H and ¹³C NMR

would provide detailed information about the chemical environment of each atom.

Conclusion
While 2-Chloro-4-methoxy-L-phenylalanine is a novel compound, its molecular weight can

be confidently predicted to be 229.66 g/mol based on its chemical formula, C₁₀H₁₂ClNO₃. Its

synthesis and characterization can be approached using established methodologies for

substituted amino acids. The unique combination of a chloro and a methoxy group on the L-

phenylalanine scaffold makes it an intriguing candidate for further investigation in the fields of

medicinal chemistry and materials science. The analytical protocols outlined in this guide

provide a solid foundation for researchers to synthesize and validate this and other novel

amino acid derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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